Cas no 2151608-91-0 (3-(3-bromofuran-2-yl)-2-hydroxypropanoic acid)

• Product Name: 3-(3-bromofuran-2-yl)-2-hydroxypropanoic acid
• CAS No: 2151608-91-0
• MF: C₇H₇BrO₄
• MW: 235.032081842422
• CID: 5861846
• PubChem ID: 165804801
• Update Time: 2025-07-18

3-(3-bromofuran-2-yl)-2-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromofuran-2-yl)-2-hydroxypropanoic acid
• 2151608-91-0
• EN300-1451924

• Inchi： 1S/C7H7BrO4/c8-4-1-2-12-6(4)3-5(9)7(10)11/h1-2,5,9H,3H2,(H,10,11)
• InChI Key： LGTFTAJULBHRAV-UHFFFAOYSA-N
• SMILES： BrC1C=COC=1CC(C(=O)O)O

Computed Properties

• Exact Mass: 233.95277g/mol
• Monoisotopic Mass: 233.95277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 70.7Ų

Additional information on 3-(3-bromofuran-2-yl)-2-hydroxypropanoic acid

Research Brief on 3-(3-bromofuran-2-yl)-2-hydroxypropanoic acid (CAS: 2151608-91-0): Recent Advances and Applications

In recent years, the compound 3-(3-bromofuran-2-yl)-2-hydroxypropanoic acid (CAS: 2151608-91-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its bromofuran moiety and hydroxypropanoic acid functional group, has shown promising potential in various therapeutic applications, including anti-inflammatory, antimicrobial, and anticancer activities. The unique structural features of this compound make it a valuable scaffold for drug discovery and development.

Recent studies have focused on elucidating the mechanistic pathways through which 3-(3-bromofuran-2-yl)-2-hydroxypropanoic acid exerts its biological effects. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound inhibits key enzymes involved in inflammatory pathways, such as cyclooxygenase-2 (COX-2), with high specificity. The research highlighted the compound's ability to modulate cytokine production, suggesting its potential as a novel anti-inflammatory agent. These findings are particularly relevant given the growing need for safer and more effective anti-inflammatory drugs.

Another area of interest is the antimicrobial properties of 3-(3-bromofuran-2-yl)-2-hydroxypropanoic acid. A 2022 study in Antimicrobial Agents and Chemotherapy reported that this compound exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. The study proposed that the bromofuran moiety plays a critical role in disrupting bacterial cell membrane integrity, leading to cell death. This discovery opens new avenues for developing next-generation antibiotics to combat the rising threat of antibiotic resistance.

In the context of cancer research, 3-(3-bromofuran-2-yl)-2-hydroxypropanoic acid has been investigated for its potential to induce apoptosis in cancer cells. A 2023 preprint on bioRxiv revealed that the compound selectively targets cancer cells by activating the intrinsic apoptotic pathway, while sparing normal cells. The study also identified specific molecular targets, such as Bcl-2 family proteins, which are crucial for the compound's anticancer effects. These findings underscore the compound's potential as a lead candidate for targeted cancer therapies.

Despite these promising results, challenges remain in the development of 3-(3-bromofuran-2-yl)-2-hydroxypropanoic acid as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical and clinical studies. However, the compound's versatile biological activities and unique chemical structure make it a compelling subject for ongoing research. Future studies should focus on optimizing its pharmacokinetic properties and exploring its synergistic effects with existing drugs.

In conclusion, 3-(3-bromofuran-2-yl)-2-hydroxypropanoic acid (CAS: 2151608-91-0) represents a promising candidate in the fields of anti-inflammatory, antimicrobial, and anticancer research. Recent studies have shed light on its mechanistic actions and therapeutic potential, paving the way for further investigation and development. As research progresses, this compound may emerge as a key player in addressing some of the most pressing challenges in modern medicine.